Cas no 1006728-94-4 (4-((1,3-dioxoisoindolin-2-yl)oxy)butanoic acid)

• Product Name: 4-((1,3-dioxoisoindolin-2-yl)oxy)butanoic acid
• CAS No: 1006728-94-4
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• CID: 4558885
• Update Time: 2025-10-12

4-((1,3-dioxoisoindolin-2-yl)oxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-
• 4-((1,3-dioxoisoindolin-2-yl)oxy)butanoic acid

• Inchi： 1S/C12H11NO5/c14-10(15)6-3-7-18-13-11(16)8-4-1-2-5-9(8)12(13)17/h1-2,4-5H,3,6-7H2,(H,14,15)
• InChI Key： GKMHYKBKARTHKR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCON1C(=O)C2=C(C1=O)C=CC=C2

Additional information on 4-((1,3-dioxoisoindolin-2-yl)oxy)butanoic acid

4-((1,3-Dioxoisoindolin-2-yl)oxy)butanoic Acid: A Comprehensive Overview

4-((1,3-Dioxoisoindolin-2-yl)oxy)butanoic acid, also known by its CAS number 1006728-94-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a butanoic acid moiety with a 1,3-dioxoisoindoline ring system. The isoindoline derivative is a bicyclic structure that has been extensively studied for its potential applications in drug design and materials science.

The synthesis of 4-((1,3-dioxoisoindolin-2-yl)oxy)butanoic acid typically involves multi-step organic reactions, including coupling reactions and cyclization processes. Recent advancements in synthetic chemistry have enabled the efficient construction of this compound, making it more accessible for further research and development. The compound's structure is particularly notable for its ability to form hydrogen bonds due to the presence of both the carboxylic acid group and the oxygen atoms within the isoindoline ring.

In terms of biological applications, 4-((1,3-dioxoisoindolin-2-yl)oxy)butanoic acid has been investigated for its potential as a bioactive molecule. Studies have shown that this compound exhibits moderate activity against certain enzymes and cellular targets, suggesting its potential role in therapeutic interventions. However, further research is required to fully understand its mechanism of action and pharmacokinetic properties.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent studies have explored the use of 4-((1,3-dioxoisoindolin-2-yl)oxy)butanoic acid in the development of advanced materials. Its ability to form supramolecular assemblies through hydrogen bonding has led to its consideration as a building block for self-assembled monolayers and other nanostructured materials. This opens up new possibilities for applications in nanotechnology and material science.

In conclusion, 4-((1,3-dioxoisoindolin-2-yl)oxy)butanoic acid, with its unique structure and promising properties, continues to be a subject of intense research interest. Its potential applications span across multiple disciplines, from drug discovery to materials science, making it a versatile compound with broad implications for future innovations.